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Compound of Interest

Compound Name: 1-Phenoxy-2-propanol

Cat. No.: B1148550 Get Quote

Essential Safety and Handling Guide for 1-Phenoxy-
2-propanol
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Phenoxy-2-propanol. Following

these procedures is critical for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
1-Phenoxy-2-propanol is classified as a substance that causes serious eye irritation.[1] While

generally considered to have low toxicity, appropriate PPE is mandatory to minimize exposure

and ensure personal safety.
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PPE Type Specifications Rationale

Eye and Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US)

standards.[2][3] A face shield

may be required in situations

with a higher risk of splashing.

[4]

To prevent eye contact which

can cause serious irritation.[1]

Skin Protection

Chemical-impermeable gloves

(e.g., butyl-rubber).[2][3]

Impervious clothing, and in

some cases, fire/flame

resistant clothing should be

worn to minimize skin contact.

[2]

To avoid direct skin contact

with the chemical.[2]

Respiratory Protection

A full-face respirator or a vapor

respirator is necessary if

exposure limits are exceeded,

if irritation is experienced, or

when vapors/aerosols are

generated.[2][4] An N95 or

P100 respirator may be

appropriate for protection

against vapors or dust.

To prevent inhalation of vapors

or mists.[3]

Note: Occupational exposure limits for 1-Phenoxy-2-propanol are not established in the

provided safety data sheets.[2]

Operational and Handling Plan
1. Engineering Controls and Ventilation:

Work in a well-ventilated area to minimize inhalation exposure.
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Use a local exhaust ventilation system if vapors or aerosols are likely to be generated.[4]

Ensure that safety showers and eyewash stations are readily accessible.[4]

2. Safe Handling Practices:

Avoid contact with skin and eyes.[2][3]

Do not breathe vapors or mist.

Wash hands thoroughly after handling, especially before eating, drinking, or smoking.

Use non-sparking tools to prevent fire hazards.[2]

Ground and bond containers when transferring material to prevent electrostatic discharge.[2]

3. Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.

Keep containers tightly closed.[4]

Store in appropriate containers such as carbon steel, stainless steel, or phenolic-lined steel

drums.[1][2][5]

Avoid storing with incompatible materials like strong acids, strong bases, and strong

oxidizing agents.[2] Do not store in aluminum, copper, galvanized iron, or galvanized steel

containers.[1][2][5]

Emergency Procedures
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Emergency Situation First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do.[2] Seek medical attention if irritation

persists.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and water for at least 15

minutes. If irritation occurs, seek medical

attention.

Ingestion

Do not induce vomiting. Rinse mouth with water

and drink water or milk to dilute the substance.

Seek immediate medical attention.

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position.[4] If the

person is not breathing, begin artificial

respiration.[2] Seek medical attention if you feel

unwell.[4]

Fire

Use water spray, foam, dry chemical, or carbon

dioxide extinguishers.[3] Do not use a direct

water stream as it may spread the fire.[2]

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

clothing.

Accidental Release

Evacuate the area and ensure adequate

ventilation. Wear appropriate personal

protective equipment. Contain the spill with an

inert absorbent material (e.g., sand, earth) and

collect it into a suitable, labeled container for

disposal.[3] Prevent the spill from entering

drains or waterways.

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.echemi.com/sds/1-phenoxy-2-propanol-pid_Rock15713.html
https://www.tcichemicals.com/BE/en/sds/P1111_EU_6N.pdf
https://www.echemi.com/sds/1-phenoxy-2-propanol-pid_Rock15713.html
https://www.tcichemicals.com/BE/en/sds/P1111_EU_6N.pdf
https://www.chemicalbook.com/msds/1-phenoxy-2-propanol.htm
https://www.echemi.com/sds/1-phenoxy-2-propanol-pid_Rock15713.html
https://www.chemicalbook.com/msds/1-phenoxy-2-propanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of 1-Phenoxy-2-propanol and its containers in accordance with local, regional, and

national hazardous waste regulations. Do not mix with other waste. Uncleaned containers

should be treated as the product itself. The preferred course of action is to use an alternative

chemical with lower inherent risks or to recycle any unused material.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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